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Compound of Interest

Compound Name: Toremifene N-Oxide

CAS No.: 163130-29-8

Cat. No.: B566294

Get Quote

Toremifene N-Oxide: Comprehensive Safety Data, Physicochemical Profiling, and Handling

Protocols

Executive Summary & Chemical Identity
Toremifene N-Oxide is a critical active metabolite and recognized pharmaceutical impurity of

Toremifene, a first-generation selective estrogen receptor modulator (SERM) utilized primarily

in the treatment of metastatic breast cancer. For researchers and drug development

professionals, understanding the physicochemical and toxicological profile of Toremifene N-
Oxide is paramount. As an N-oxide derivative, it exhibits unique pharmacokinetic behaviors,

acting potentially as an in vivo storage depot that can undergo retro-reduction back to the

parent compound[1].

Handling this compound requires stringent safety protocols due to its acute oral toxicity, severe

ocular hazard profile, and pronounced environmental persistence[2][3].

Table 1: Core Physicochemical Properties
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Property Value

IUPAC / Alternate Name

2-[4-[(1Z)-4-Chloro-1,2-diphenyl-1-
butenyl]phenoxy]-N,N-
dimethylethanamine N-Oxide[4]

CAS Number 163130-29-8[4]

Molecular Formula C26H28ClNO2[4]

Molecular Weight 421.96 g/mol [4]

| Structural Class | Chlorinated triphenylethylene derivative / Tertiary amine N-oxide |

Mechanistic Biotransformation &
Pharmacotoxicology
To contextualize the handling risks of Toremifene N-Oxide, one must understand its biological

origins and reactivity. Toremifene undergoes extensive hepatic biotransformation. While

cytochrome P450 enzymes (specifically CYP3A4) are primarily responsible for N-demethylation

and hydroxylation[5], the formation of the N-oxide is heavily mediated by Flavin-containing

monooxygenases (FMO1 and FMO3)[1].

Crucially, Toremifene N-Oxide is not merely a terminal elimination product. It acts as a

metabolic reservoir. Under specific physiological conditions, it can be retro-reduced back to the

active parent amine by cytochromes P450 and reduced hemoglobin[1]. This reversible redox

cycling is a critical factor in its prolonged half-life and necessitates its classification as a

hazardous substance, as accidental exposure can lead to sustained systemic SERM activity.
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Biotransformation of Toremifene to Toremifene N-Oxide and associated toxicity hazards.
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Hazard Identification (GHS Classification)
Based on standardized Safety Data Sheets (SDS), Toremifene N-Oxide triggers several

critical Global Harmonized System (GHS) hazard classifications[2][3][6]:

H302 - Harmful if swallowed (Acute Toxicity, Oral - Category 4): Ingestion introduces the

compound to the gastric environment where it can be rapidly absorbed or retro-reduced,

leading to unintended endocrine disruption and gastric atony[2].

H318 - Causes serious eye damage (Serious Eye Damage - Category 1): The tertiary amine

N-oxide moiety can act as a localized surfactant and reactive species, causing irreversible

protein denaturation in the corneal epithelium upon contact[2][6].

H410 - Very toxic to aquatic life with long-lasting effects (Aquatic Acute 1, Chronic 1): The

highly lipophilic triphenylethylene backbone resists rapid aqueous hydrolysis and

biodegradation, leading to severe bioaccumulation in aquatic ecosystems[3].

Self-Validating Laboratory Handling Protocols
As a Senior Application Scientist, I mandate that laboratory workflows must be self-validating—

meaning the protocol itself contains internal checks to confirm safety and efficacy. Do not rely

on assumptions; verify at every step.

Step-by-Step Solubilization & Handling Workflow:

Engineering Controls & PPE Donning:

Action: Equip standard PPE (nitrile gloves, lab coat) and strictly fitted chemical splash

goggles (not standard safety glasses).

Causality: Due to the H318 classification, any aerosolized dust contacting the ocular

mucosa can cause permanent damage[2][6].

Fume Hood Weighing:

Action: Weigh the solid powder exclusively inside a Class II biological safety cabinet or a

calibrated chemical fume hood.
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Causality: Toremifene N-Oxide dust is an inhalation hazard. Airflow must be directed

away from the operator to prevent respiratory tract irritation[2].

Solubilization (Master Stock Preparation):

Action: Dissolve the compound in anhydrous DMSO or Methanol to create a 10 mM to 50

mM master stock.

Validation Check: Hold the vial against a light source. Complete solubilization is confirmed

only when the solution is optically clear with zero particulate scattering. If scattering is

observed, vortex and sonicate for 5 minutes.

Aliquotting and Storage:

Action: Dispense into single-use amber glass vials, purge the headspace with inert gas

(Argon or Nitrogen), and store at -20°C.

Causality: N-oxides are susceptible to photolytic degradation and thermal deoxygenation.

Amber vials prevent UV-induced breakdown, and inert gas prevents ambient moisture

from degrading the stock[6].
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Step-by-step workflow for the safe handling and solubilization of Toremifene N-Oxide.
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Environmental Fate & Spill Disposal
In the event of a powder spill, do not dry sweep. Dry sweeping aerosolizes the active

pharmaceutical ingredient (API).

Protocol: Gently cover the spill with a damp absorbent pad (using water or a 10% alcohol

solution to reduce surface tension). Sweep up the damp material using non-sparking tools

and place it into a sealed, chemically compatible hazardous waste container[3][6].

Environmental Causality: Because Toremifene N-Oxide is classified as H410, it must never

be flushed down the sink. Aqueous runoff will partition into the sludge of municipal water

treatment facilities and eventually poison downstream aquatic organisms[3]. All

contaminated materials must be sent for high-temperature incineration by a licensed

hazardous waste contractor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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